8-Ethoxy-3-(4-fluoro-3-methylphenyl)sulfonylchromen-2-one
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Description
8-Ethoxy-3-(4-fluoro-3-methylphenyl)sulfonylchromen-2-one is a useful research compound. Its molecular formula is C18H15FO5S and its molecular weight is 362.37. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Molecular Probes
Research by Diwu et al. (1997) introduces fluorescent solvatochromic dyes with strong solvent-dependent fluorescence. These dyes, incorporating sulfonyl groups, are utilized as sensitive fluorescent molecular probes for studying various biological events and processes due to their long emission wavelength, high fluorescence quantum yields, and large Stokes shift (Diwu, Yixin Lu, Cailan Zhang, D. Klaubert, R. Haugland, 1997).
Poly(arylene Ether Sulfone)s for Fuel Cells
Kim, Robertson, and Guiver (2008) synthesized new sulfonated side-chain grafting units using sulfonated 4-fluorobenzophenone for copolymerization, leading to comb-shaped sulfonated poly(arylene ether sulfone) copolymers. These polymers exhibit high proton conductivity, making them suitable for use as polyelectrolyte membrane materials in fuel cell applications (Kim, G. Robertson, M. Guiver, 2008).
Fluorescent Probes for 3D Imaging
Hammers et al. (2015) developed a fluorescent probe, MeRho-Az, for H2S detection with applications in live cell imaging. This probe was utilized in combination with light sheet fluorescence microscopy (LSFM) for 3D imaging of H2S in the intestinal tract of live zebrafish, demonstrating the utility of new probes in investigating chemical signaling in complex biological systems (Matthew D. Hammers et al., 2015).
Sulfone-Based Glycosyl Donor in Carbohydrate Chemistry
Spjut, Qian, and Elofsson (2010) discussed the design, synthesis, and evaluation of the 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) group for protecting hydroxyl groups in carbohydrate chemistry. This group was shown to be cleaved under mild conditions and is stable under acidic conditions, demonstrating its potential for use in the synthesis of complex carbohydrates (S. Spjut, W. Qian, M. Elofsson, 2010).
Properties
IUPAC Name |
8-ethoxy-3-(4-fluoro-3-methylphenyl)sulfonylchromen-2-one |
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InChI |
InChI=1S/C18H15FO5S/c1-3-23-15-6-4-5-12-10-16(18(20)24-17(12)15)25(21,22)13-7-8-14(19)11(2)9-13/h4-10H,3H2,1-2H3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBVTXPBSMMACKP-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=O)C(=C2)S(=O)(=O)C3=CC(=C(C=C3)F)C |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FO5S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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